6-Fluoro-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine

• IUPAC Name: 6-fluoro-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• InChI: InChI=1S/C12H18BFN2O2/c1-11(2)12(3,4)18-13(17-11)8-6-7-9(15-5)16-10(8)14/h6-7H,1-5H3,(H,15,16)
• InChI Key: NTVHXBIGPIVZBW-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(N=C(C=C2)NC)F
• Molecular Formula: C12H18BFN2O2
• Molecular Weight: 252.10 g/mol
• CAS RN: 2085307-52-2

Description

“6-Fluoro-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine” is a complex organic compound. It contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The pyridine ring is substituted with a fluorine atom at the 6-position, a methyl group attached to the nitrogen atom, and a tetramethyl-1,3,2-dioxaborolane group at the 5-position.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyridine ring, a fluorine atom, a methyl group, and a tetramethyl-1,3,2-dioxaborolane group.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of the pyridine ring, fluorine atom, and boron group could potentially participate in various organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the fluorine atom could potentially increase its reactivity. The boron group could also confer unique properties.

Scientific Research Applications

These applications highlight the versatility and potential impact of EN300-7503683 across diverse scientific disciplines. . If you need more information or have specific questions, feel free to ask! 😊

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

The future research directions involving this compound could include exploring its potential applications in various fields, such as organic synthesis, medicinal chemistry, and material science.